Cas no 82019-50-9 (2,4,6-Trifluorobenzamide)

2,4,6-Trifluorobenzamide structure
2,4,6-Trifluorobenzamide structure
Product Name:2,4,6-Trifluorobenzamide
CAS No:82019-50-9
MF:C7H4F3NO
MW:175.107972145081
MDL:MFCD00061199
CID:720249
Update Time:2024-12-09

2,4,6-Trifluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide,2,4,6-trifluoro-
    • 2,4,6-Trifluorobenzamide
    • 2.4.6-Trifluor-benzoesaeureamid
    • Benzamide,2,4,6-trifluoro
    • Benzamide, 2,4,6-trifluoro-
    • 2,4,6-tris(fluoranyl)benzamide
    • SBB089003
    • SY109515
    • ST51041550
    • A840233
    • 2,4,6-Trifluorobenzamide (ACI)
    • MDL: MFCD00061199
    • Inchi: 1S/C7H4F3NO/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2H,(H2,11,12)
    • InChI Key: HZPJPMSPYIODNA-UHFFFAOYSA-N
    • SMILES: O=C(C1C(F)=CC(F)=CC=1F)N

Computed Properties

  • Exact Mass: 175.02400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 176
  • XLogP3: 0.4
  • Topological Polar Surface Area: 43.1

Experimental Properties

  • Density: 1.450±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 149.4±40.0 ºC (760 Torr),
  • Flash Point: 44.1±27.3 ºC,
  • Solubility: Very slightly soluble (0.37 g/l) (25 º C),
  • PSA: 43.09000
  • LogP: 1.90310

2,4,6-Trifluorobenzamide Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2,4,6-Trifluorobenzamide Pricemore >>

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